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Compound of Interest

Compound Name: eIF4E-IN-2

Cat. No.: B12432005 Get Quote

This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with eIF4E-IN-2. The following

procedures are designed to ensure safe handling, storage, and disposal of this potent inhibitor

of the eukaryotic initiation factor 4e (eIF4e).[1][2]

Chemical and Physical Properties
eIF4E-IN-2 is a research compound used in studies of eIF4e dependent diseases, including

cancer.[1][2] Its key properties are summarized below.

Property Value Source

CAS Number 2575840-38-7 [1][2]

Molecular Formula C37H33CLF2N8O4S2 [1]

Molecular Weight 791.29 [1]

Purity 98.76% [2]

IC50 13 nM (for eIF4e) [2]

Hazard Identification and First Aid
While the toxicological properties of eIF4E-IN-2 have not been thoroughly investigated, it may

be harmful by inhalation, ingestion, or skin absorption.[3][4] The compound may cause irritation
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to the eyes, skin, and respiratory system.[3][4] Standard laboratory safety precautions should

be strictly followed.

First Aid Procedures:

Eye Contact: Immediately hold eyelids apart and flush with plenty of water for at least 15

minutes. Seek medical attention.[3][4]

Skin Contact: Wash the affected area immediately with soap and plenty of water for at least

15 minutes. Remove any contaminated clothing and wash it before reuse. If irritation or other

symptoms occur, get medical attention.[3][4]

Ingestion: If the person is conscious, wash out their mouth with water. Do not induce

vomiting unless directed by medical personnel. Seek immediate medical attention.[3][4]

Inhalation: Move the person to fresh air. If they are not breathing, provide artificial respiration

or oxygen by trained personnel. Seek immediate medical attention.[3][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure to hazards.[5] All personnel

must be trained in the proper use, care, and limitations of their PPE.[5]

Required PPE:

Lab Coat: A flame-resistant lab coat is recommended. It should be fully buttoned to protect

skin and clothing from potential spills.[6][7]

Gloves: Chemical-resistant nitrile gloves are recommended.[8] Ensure gloves fit snugly. Do

not reuse disposable gloves and dispose of them in a biohazard waste container.[6]

Eye Protection: ANSI-approved safety glasses with side shields or goggles are required to

protect from splashes.[7][8] A face shield should be worn in addition to goggles when there is

a significant risk of splashes.[7]

Clothing and Footwear: Full-length pants and closed-toed shoes are required to protect the

legs and feet.[5][6]
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Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).
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Experimental Protocols: Handling and Disposal
Handling Protocol:

Ventilation: Handle eIF4E-IN-2 in a well-ventilated area, preferably within a chemical fume

hood, to control airborne levels.[4]

Exposure Avoidance: Avoid breathing any dust, fumes, or vapors.[4] Avoid direct contact with

skin and eyes.[3][4]

Weighing: If handling the powdered form, weigh it carefully to avoid creating dust.

Solution Preparation: eIF4E-IN-2 can be prepared in DMSO.[1] When preparing solutions,

add the solvent to the solid slowly to prevent splashing.

Hygiene: Do not take the compound internally.[4] Facilities must be equipped with an

eyewash station and a safety shower.[4] Wash hands and arms thoroughly after handling.[4]

Storage Protocol:

Proper storage is critical to maintain the compound's integrity.

Form
Storage
Temperature

Duration Source

Powder -20°C 2 years [1]

In DMSO -80°C 6 months [1][2]

In DMSO -20°C 1 month [2]

In DMSO 4°C 2 weeks [1]

Disposal Plan:

All waste containing eIF4E-IN-2 must be treated as hazardous chemical waste.

Solid Waste: Collect contaminated solid waste (e.g., pipette tips, tubes, gloves) in a

designated, leak-proof container lined with a biohazard bag and clearly labeled as hazardous
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chemical waste.[9]

Liquid Waste:

Aspirated media and other liquid waste must be disinfected before disposal.[9]

Collect liquid waste containing eIF4E-IN-2 into a designated, sealed, and clearly labeled

"Unwanted Materials" container.[9]

Do not dispose of this waste down the drain.[9]

Final Disposal: Arrange for waste pickup through your institution's Environmental Health and

Safety (EHS) department.[9] Do not mix with regular trash.

Signaling Pathway Visualization
eIF4E is a critical node in signaling pathways that control cell proliferation and survival. Its

activity is stimulated by oncogenic pathways like PI3K/AKT/mTOR and RAS.[10] eIF4E-IN-2
inhibits this activity, making it a target for cancer research.[2]
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Caption: Simplified signaling pathway showing regulation and inhibition of eIF4E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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